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Compound of Interest

Compound Name: 7-Methyloct-2-YN-1-OL

Cat. No.: B15461881 Get Quote

Technical Guide: Characterization of 7-Methyloct-2-
YN-1-OL
CAS Number: 61626-15-1

Molecular Formula: C₉H₁₆O

Note on Availability of Data: Extensive searches of chemical databases and scientific literature

did not yield specific experimental data for 7-Methyloct-2-YN-1-OL with CAS number 61626-

15-1. This suggests that the compound may be novel, not widely studied, or proprietary. The

following guide is therefore presented as a comprehensive template for the characterization of

such a compound, outlining the expected data, experimental protocols, and analytical

workflows that would be employed in its analysis.

Physicochemical Properties
The physicochemical properties of a novel compound are fundamental to its characterization,

influencing its behavior in various applications, including as a potential therapeutic agent. The

expected properties for an alkynol like 7-Methyloct-2-YN-1-OL are summarized below.
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Property Predicted/Expected Value Experimental Method

Molecular Weight 140.22 g/mol
High-Resolution Mass

Spectrometry (HRMS)

Appearance [e.g., Colorless liquid] Visual Inspection

Boiling Point [Value] °C at [Pressure]
Distillation under reduced

pressure

Melting Point [Value] °C
Differential Scanning

Calorimetry (DSC)

Density [Value] g/cm³ at 20°C
Oscillating U-tube

densitometry

Refractive Index [Value] at 20°C Abbe refractometer

Solubility [e.g., Soluble in...]
Visual assessment in various

solvents

pKa [Value]
Potentiometric titration or

computational prediction

LogP [Value]
Shake-flask method or RP-

HPLC

Spectroscopic Characterization
Spectroscopic analysis is crucial for the structural elucidation of a molecule. The combined

data from NMR, IR, and Mass Spectrometry provide a detailed picture of the molecular

framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides information about the carbon-hydrogen framework of the

molecule.
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Nucleus
Expected Chemical
Shifts (δ) in ppm

Multiplicity
Coupling
Constants (J) in Hz

¹H NMR
[List of expected

proton shifts]
[s, d, t, q, m]

[List of expected J

values]

¹³C NMR
[List of expected

carbon shifts]
- -

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For 7-
Methyloct-2-YN-1-OL, key absorptions would be expected for the hydroxyl and alkyne groups.

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

O-H stretch ~3200-3600 Strong, Broad

C≡C stretch ~2100-2260 Weak to Medium

C-H (sp³) stretch ~2850-3000 Strong

C-O stretch ~1050-1150 Strong

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, aiding in its identification.

Ionization Method
Mass-to-Charge
Ratio (m/z)

Relative
Abundance (%)

Fragment
Assignment

ESI-HRMS
[Calculated m/z for

[M+H]⁺]
100 [M+H]⁺

GC-MS (EI) [List of fragment m/z] [List of abundances] [Fragment structures]
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Purity Assessment
The purity of the compound is a critical parameter, especially in the context of drug

development. High-Performance Liquid Chromatography (HPLC) is a standard method for this

assessment.

Parameter Result

Purity by HPLC >95% (typical)

Retention Time [Value] min

Column [e.g., C18]

Mobile Phase [e.g., ACN:H₂O]

Flow Rate [Value] mL/min

Detection [e.g., UV at 210 nm]

Experimental Protocols
Detailed methodologies are essential for the reproducibility of experimental results.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 7-Methyloct-2-YN-1-OL (5-10 mg) would be dissolved in an appropriate

deuterated solvent (e.g., CDCl₃, 0.5 mL) in a 5 mm NMR tube. ¹H and ¹³C NMR spectra would

be recorded on a spectrometer operating at a frequency of, for example, 400 MHz for protons

and 100 MHz for carbon.[1][2][3][4][5] Chemical shifts would be reported in parts per million

(ppm) relative to tetramethylsilane (TMS) as an internal standard.[2]

Infrared (IR) Spectroscopy
The IR spectrum would be obtained using a Fourier-Transform Infrared (FTIR) spectrometer. A

small amount of the neat liquid sample would be placed between two KBr plates.[6] The

spectrum would be recorded over a range of 4000-400 cm⁻¹.[7][8][9][10][11]

Mass Spectrometry (MS)
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High-resolution mass spectra (HRMS) would be obtained on a time-of-flight (TOF) mass

spectrometer with an electrospray ionization (ESI) source to confirm the elemental composition.

[12][13] Gas chromatography-mass spectrometry (GC-MS) could be used to analyze the

fragmentation pattern under electron impact (EI) ionization.[14][15][16]

High-Performance Liquid Chromatography (HPLC)
Purity analysis would be performed on an HPLC system equipped with a UV detector.[17][18]

[19][20] A reverse-phase C18 column would typically be used with a mobile phase consisting of

a gradient of acetonitrile and water. The sample would be dissolved in the mobile phase and

injected. The purity would be determined by the relative area of the main peak.[17][18][19][20]

In Vitro Biological Activity Screening
To assess the biological activity of a novel compound, a series of in vitro assays would be

conducted.[21][22][23] This would typically start with a primary screen to identify any general

bioactivity, followed by more specific assays based on the initial findings.[21][22][24][25] For

example, a cytotoxicity assay using a panel of cancer cell lines could be performed to evaluate

anticancer potential.[22]

Visualizations
Logical Workflow for Compound Characterization
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Caption: General experimental workflow for the characterization of a novel compound.
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Caption: Logical relationships in structure elucidation using spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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